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But-3-ynal in Ultrafast Electron Dynamics

But-3-ynal is identified in scientific research as a promising candidate for studying long-lasting charge

migration after valence ionization [1].

When ionized, it can enter a superposition of electronic states, leading to ultrafast electron dynamics across

its molecular structure. The key finding is that, unlike many other molecules, this electronic coherence in

But-3-ynal is predicted to last for a longer duration before being disrupted by nuclear motion, which

typically causes decoherence within a few femtoseconds [1].

The table below summarizes its researched context:

Aspect Description

Research Context Attochemistry, Ultrafast electron dynamics [1]

Key Property Long-lasting electronic coherence & charge migration after valence ionization
[1]

Performance
Significance

Compared to many molecules, it exhibits longer-lasting charge migration,
making it suitable for attochemistry applications [1]
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Aspect Description

Contrasting
Molecule

3-oxopropanenitrile (does not induce long-lasting charge migration in any of the
three tested ionization scenarios) [1]

Experimental and Computational Protocols

The research on molecules like But-3-ynal relies heavily on advanced theoretical and computational

methods to predict and analyze their behavior.

Primary Method: The identification of But-3-ynal was achieved using an efficient algorithm
designed to find molecules with long-lasting electronic coherence [1].
Supporting Techniques: The study is based on first-principles calculations and semiclassical
methods to simulate and understand the ultrafast electron dynamics following ionization [1].

The following diagram outlines the logical workflow for discovering and validating such molecules:
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Start: Search for Molecules
with Long-lasting Charge Migration

Apply Screening Algorithm

Identify Promising Candidate
(e.g., But-3-ynal)

First-Principles Calculations

Semiclassical Simulations
of Electron Dynamics

Validate Long-Lasting Coherence

Compare with Other Molecules
(e.g., 3-oxopropanenitrile)

End: Assess Suitability
for Attochemistry
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Relevance to Drug Development
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While the direct application in drug development is not covered in the available search results, the

underlying research on controlling electron dynamics has potential long-term implications.

Fundamental Research Tool: The study of ultrafast charge migration in molecules like But-3-ynal
falls under the field of attochemistry, which aims to control chemical reactions using light on an

incredibly fast timescale [1]. This is currently fundamental science.
Potential Future Applications: Although not immediate, the ability to control electron dynamics

could, in the future, inform a deeper understanding of molecular interactions or light-activated
processes relevant to pharmacology.

Analytical Techniques: Advanced mass spectrometry techniques like Single-probe single-cell
mass spectrometry (SCMS) [2] demonstrate the importance of ionization in analyzing biological

systems. While But-3-ynal is not mentioned in this context, it highlights the broader relevance of
ionization behavior that researchers in your field care about.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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